3-(2,5-dioxopyrrolidin-1-yl)-N-(1,3-thiazol-2-yl)propanamide

• Molecular Formula: C10H11N3O3S
• Molecular Weight: 253.28 g/mol
• IUPAC Name: 3-(2,5-dioxopyrrolidin-1-yl)-N-(1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C10H11N3O3S/c14-7(12-10-11-4-6-17-10)3-5-13-8(15)1-2-9(13)16/h4,6H,1-3,5H2,(H,11,12,14)
• InChI Key: OECHMORAJGQXMI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CCC(=O)NC2=NC=CS2

Description

3-(2,5-dioxopyrrolidin-1-yl)-N-(1,3-thiazol-2-yl)propanamide is a synthetic organic compound featuring a pyrrolidine dione (succinimide) moiety linked via a propanamide chain to a 1,3-thiazol-2-yl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,5-dioxopyrrolidin-1-yl)-N-(1,3-thiazol-2-yl)propanamide typically involves the following steps:

Formation of the Pyrrolidinone Ring: This can be achieved through the cyclization of a suitable precursor, such as a γ-amino acid or its derivative.

Thiazole Ring Formation: The thiazole ring can be synthesized via the Hantzsch thiazole synthesis, which involves the condensation of α-haloketones with thioamides.

Amide Bond Formation: The final step involves coupling the pyrrolidinone and thiazole moieties through an amide bond formation, typically using reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the thiazole ring.

Reduction: Reduction reactions could target the carbonyl groups in the pyrrolidinone ring.

Substitution: Nucleophilic substitution reactions could occur at the thiazole ring.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (mCPBA).

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Conditions involving nucleophiles like amines or thiols.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation could yield sulfoxides or sulfones, while reduction could lead to alcohols or amines.

Scientific Research Applications

3-(2,5-dioxopyrrolidin-1-yl)-N-(1,3-thiazol-2-yl)propanamide may have applications in various fields:

Chemistry: As a building block for more complex molecules.

Biology: Potential use as a biochemical probe.

Medicine: Possible therapeutic applications due to its structural motifs.

Industry: Use in the synthesis of specialty chemicals or materials.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. Generally, it could interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions.

Comparison with Similar Compounds

Key Observations:

Backbone Diversity: The target compound employs a propanamide linker, contrasting with the cyano enamine linker in the Enamine analogs. The pyrrolidine dione in the target compound is distinct from the dimethylpyrrole (EN300-265802) and pyrazole (EN300-266178) cores in the analogs, suggesting differences in electronic properties and metabolic stability.

Aromatic Substituents :

• The thiazol-2-yl group is shared with EN300-266178, but EN300-265802 uses a pyridin-2-yl group. Thiazole’s sulfur atom may enhance metal-binding capacity compared to pyridine’s nitrogen .
• EN300-265802 and EN300-266178 include morpholine sulfonyl and methoxyphenyl groups, respectively, which improve solubility and membrane permeability compared to the target compound’s simpler structure.

Molecular Weight and Complexity: The target compound has a significantly lower molecular weight (~278 vs.

Inferred Pharmacological Implications

• Target Compound : The pyrrolidine dione may act as a reversible covalent modifier (e.g., via Michael addition), while the thiazole could target ATP-binding pockets in kinases. Its smaller size may enhance tissue penetration but reduce target specificity.
• Enamine Analogs : The morpholine sulfonyl group in EN300-265802 is a common pharmacophore in kinase inhibitors (e.g., PI3K inhibitors), while the 4-fluorophenyl in EN300-266178 may enhance lipophilicity and blood-brain barrier penetration .

Methodological Considerations

The dose-effect evaluation method described by Litchfield and Wilcoxon (1948) could be applied to compare the potency of these compounds. Structural differences (e.g., pyrrolidine dione vs. cyano enamine) may alter the slope of dose-response curves due to variations in binding kinetics or bioavailability.

Biological Activity

The compound 3-(2,5-dioxopyrrolidin-1-yl)-N-(1,3-thiazol-2-yl)propanamide (CAS Number: 930499-21-1) is a synthetic organic molecule that has garnered attention for its potential biological activities. This article aims to explore its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula for this compound is $C_{10}H_{11}N_{3}O_{3}S$, with a molecular weight of 253.28 g/mol. The structure includes a pyrrolidine ring and a thiazole moiety, which are known to contribute to various biological activities.

Property	Value
Molecular Formula	C₁₀H₁₁N₃O₃S
Molecular Weight	253.28 g/mol
CAS Number	930499-21-1

The biological activity of 3-(2,5-dioxopyrrolidin-1-yl)-N-(1,3-thiazol-2-yl)propanamide is primarily attributed to its interaction with specific molecular targets. It is believed to modulate the activity of various enzymes and receptors involved in key physiological processes. This modulation may lead to significant effects on cellular signaling pathways.

Antimicrobial Activity

Research indicates that derivatives of the pyrrolidine scaffold exhibit antimicrobial properties. The presence of the thiazole ring enhances the compound's efficacy against a range of bacterial strains. For instance, studies have shown that similar compounds demonstrate broad-spectrum antibacterial activity, suggesting potential applications in treating infections .

Anticonvulsant Properties

Recent studies have highlighted the anticonvulsant activity of compounds related to the pyrrolidine structure. Specifically, derivatives have shown effectiveness in animal models for seizures, including maximal electroshock (MES) and pentylenetetrazole (PTZ) models. The compound's structural features may contribute to its ability to modulate neurotransmitter systems involved in seizure activity .

Case Studies

• Anticonvulsant Efficacy :
  A study involving a related compound demonstrated significant anticonvulsant activity with an effective dose (ED50) of 79.5 mg/kg in the MES model and 22.4 mg/kg in the 6 Hz seizure model. These findings suggest that modifications in the pyrrolidine structure can lead to enhanced therapeutic profiles .
• Antimicrobial Testing :
  In vitro assays indicated that compounds with similar structural features exhibited potent antibacterial effects against both Gram-positive and Gram-negative bacteria. The mechanism appears to involve disruption of bacterial cell wall synthesis, although further research is required to elucidate the precise pathways involved .